Cas no 100846-00-2 (5-(1-ethynylcyclopropyl)-1,3-dioxaindane)

• Product Name: 5-(1-ethynylcyclopropyl)-1,3-dioxaindane
• CAS No: 100846-00-2
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 6374986
• PubChem ID: 14421226
• Update Time: 2025-05-30

5-(1-ethynylcyclopropyl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1,3-dioxaindane
• 1,3-Benzodioxole, 5-(1-ethynylcyclopropyl)-
• EN300-1991820
• 100846-00-2
• SCHEMBL9819527

• Inchi： 1S/C12H10O2/c1-2-12(5-6-12)9-3-4-10-11(7-9)14-8-13-10/h1,3-4,7H,5-6,8H2
• InChI Key： NIJSCXSVLQFIPU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C3(C#C)CC3)C=C2OC1

Computed Properties

• Exact Mass: 186.068079557g/mol
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 268.0±40.0 °C(Predicted)

Additional information on 5-(1-ethynylcyclopropyl)-1,3-dioxaindane

5-(1-Ethynylcyclopropyl)-1,3-Dioxaindane: A Comprehensive Overview

The compound 5-(1-ethynylcyclopropyl)-1,3-dioxaindane, identified by the CAS number CAS No. 100846-00-2, is a structurally unique organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its intriguing bicyclic structure and the presence of a strained cyclopropane ring, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of 5-(1-ethynylcyclopropyl)-1,3-dioxaindane in the context of medicinal chemistry and drug design. The molecule's ability to undergo various transformations under specific reaction conditions has made it a valuable building block for synthesizing complex bioactive compounds. Researchers have explored its role in constructing bioisosteres and mimicking natural product frameworks, which are critical in drug discovery.

The synthesis of 5-(1-ethynylcyclopropyl)-1,3-dioxaindane involves a multi-step process that often incorporates advanced techniques such as ring-closing metathesis and enyne cyclization. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product. The compound's stability under varying conditions has been extensively studied, making it suitable for use in both laboratory and industrial settings.

In terms of biological activity, 5-(1-ethynylcyclopropyl)-1,3-dioxaindane has shown promise as a precursor for developing molecules with anti-inflammatory and anticancer properties. Its ability to modulate key cellular pathways has been documented in recent publications, underscoring its potential as a lead compound in therapeutic development.

The integration of computational chemistry tools has further enhanced our understanding of the electronic structure and reactivity of CAS No. 100846-00-2. Quantum mechanical calculations have revealed insights into the molecule's frontier molecular orbitals and its reactivity towards nucleophilic and electrophilic attack. These findings have paved the way for more efficient synthetic strategies and novel applications.

Moreover, the environmental impact of synthesizing and using 5-(1-ethynylcyclopropyl)-1,3-dioxaindane has been a topic of recent research interest. Studies have focused on minimizing waste generation and optimizing reaction conditions to align with green chemistry principles. This approach not only reduces ecological footprint but also enhances the sustainability of chemical processes involving this compound.

In conclusion, 5-(1-ethynylcyclopropyl)-1,3-dioxaindane, or CAS No. 100846-00-2, stands as a testament to the ongoing advancements in organic synthesis and its applications in diverse scientific domains. Its unique structure, versatile reactivity, and promising biological profiles continue to make it a focal point for researchers worldwide.